Cas no 273-02-9 (2H-Benzotriazole)

• Product Name: 2H-Benzotriazole
• CAS No: 273-02-9
• MF: C₆H₅N₃
• MW: 119.124000310898
• CID: 269254
• Update Time: 2026-05-14

2H-Benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole
• 1H-benzo[d][1,2,3]triazole
• 1,2,3-Triaza-2H-isoindene
• 2,1,3-Benzotriazole(4CI)
• 2H-1,2,3-Benzotriazole
• Benzene, azimino-
• Pseudoazimidobenzene

• Inchi： InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)
• InChI Key： QRUDEWIWKLJBPS-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NN=N2

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Color/Form: White to yellowish brown crystals or white powder
• Density: 1.348
• Melting Point: 94-99℃
• Boiling Point: 204℃ (15 mmHg)
• Flash Point: 170℃
• PSA: 41.57
• LogP: 0.95790

2H-Benzotriazole Security Information

• Storage Condition：Keep away from high temperature \ sparks and flames. Store in a cool, dry place. Avoid contact with oxidizing materials